Cas no 921938-54-7 (1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-)

1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- structure
921938-54-7 structure
Product Name:1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-
CAS No:921938-54-7
MF:C11H9N3O
MW:199.208661794662
CID:802988
PubChem ID:24229468
Update Time:2025-04-19

1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl-
    • 3-(4-Isocyanatophenyl)-1-methyl-1H-pyrazole
    • 3-(4-isocyanatophenyl)-1-methylpyrazole
    • J-510718
    • AKOS006223645
    • 921938-54-7
    • FT-0761717
    • 3-(4-isocyanatophenyl)-1-methyl-1H-pyrazole, AldrichCPR
    • DTXSID00640187
    • MFCD09702347
    • Inchi: 1S/C11H9N3O/c1-14-7-6-11(13-14)9-2-4-10(5-3-9)12-8-15/h2-7H,1H3
    • InChI Key: ZKEJKACUGXVHKW-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC(=CC=1)C1C=CN(C)N=1

Computed Properties

  • Exact Mass: 199.07500
  • Monoisotopic Mass: 199.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.2Ų

Experimental Properties

  • Density: 1.17
  • Melting Point: 67 °C
  • Boiling Point: 333.7°C at 760 mmHg
  • Flash Point: 155.6°C
  • Refractive Index: 1.612
  • PSA: 47.25000
  • LogP: 2.05440
  • Sensitiveness: Moisture Sensitive/Lachrymatory

1H-Pyrazole,3-(4-isocyanatophenyl)-1-methyl- Security Information

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